4-(4-fluorophenyl)-3,3-dimethylpyrrolidine hydrochloride
Overview
Description
This compound is a derivative of pyrrolidine, which is a cyclic secondary amine . It has a fluorophenyl group and two methyl groups attached to the pyrrolidine ring. Compounds like this are often used in the synthesis of pharmaceuticals .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Similar compounds are often solids at room temperature and are soluble in water .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-fluorophenyl)-3,3-dimethylpyrrolidine hydrochloride involves the reaction of 4-fluorobenzaldehyde with 3,3-dimethylpyrrolidine in the presence of a reducing agent to form the intermediate 4-(4-fluorophenyl)-3,3-dimethylpyrrolidine. This intermediate is then reacted with hydrochloric acid to form the final product, 4-(4-fluorophenyl)-3,3-dimethylpyrrolidine hydrochloride.", "Starting Materials": [ "4-fluorobenzaldehyde", "3,3-dimethylpyrrolidine", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluorobenzaldehyde is reacted with 3,3-dimethylpyrrolidine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the intermediate 4-(4-fluorophenyl)-3,3-dimethylpyrrolidine.", "Step 2: The intermediate 4-(4-fluorophenyl)-3,3-dimethylpyrrolidine is then reacted with hydrochloric acid to form the final product, 4-(4-fluorophenyl)-3,3-dimethylpyrrolidine hydrochloride.", "Step 3: The final product is purified by recrystallization or other appropriate methods." ] } | |
CAS RN |
2648948-64-3 |
Molecular Formula |
C12H17ClFN |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
